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Compound of Interest

Compound Name: PF-04979064

Cat. No.: B609946 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational compounds like PF-04979064, a potent PI3K/mTOR dual kinase

inhibitor, is a critical component of laboratory safety and environmental responsibility.[1][2][3][4]

In the absence of a specific Safety Data Sheet (SDS) detailing the disposal of PF-04979064,

this guide provides a comprehensive operational plan based on established best practices for

the disposal of hazardous research chemicals.

Immediate Safety and Handling Precautions:

Prior to disposal, it is imperative to adhere to standard laboratory safety protocols when

handling PF-04979064. This includes the use of appropriate personal protective equipment

(PPE), such as safety goggles, gloves, and a lab coat. All handling of the solid compound or its

solutions should be performed in a well-ventilated area, preferably within a chemical fume

hood.

Quantitative Data Summary for Handling and Storage:

To minimize waste and ensure the stability of the compound, proper storage is essential. The

following table summarizes key storage and handling information for PF-04979064, compiled

from various supplier data sheets.[1][2][3][4][5]
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Parameter Solid Form In Solvent (e.g., DMSO)

Storage Temperature

-20°C for long-term (months to

years) or 0-4°C for short-term

(days to weeks).[3][4]

-80°C for up to 1 year.[1]

Storage Conditions Dry, dark environment.[3][4]
Aliquot to avoid repeated

freeze-thaw cycles.[2]

Shipping Condition

Shipped under ambient

temperature as a non-

hazardous chemical.[3]

Shipped with blue ice for

evaluation samples.[5]

Step-by-Step Disposal Protocol for PF-04979064
The disposal of PF-04979064, as with most research chemicals, should be treated as

hazardous waste. Under no circumstances should it be disposed of down the drain, in regular

trash, or by evaporation.[6]

1. Waste Identification and Segregation:

Unused Compound: Any unwanted or expired solid PF-04979064 is considered hazardous

waste.

Solutions: Solutions of PF-04979064 in solvents like DMSO are to be treated as hazardous

chemical waste.

Contaminated Materials: All disposable labware that has come into contact with PF-
04979064, such as pipette tips, gloves, and absorbent paper, must be disposed of as

hazardous waste.[7]

2. Waste Collection and Containerization:

Solid Waste: Dispose of the original manufacturer's container with the unused solid chemical.

[8]

Liquid Waste: Collect all liquid waste containing PF-04979064 in a dedicated, leak-proof, and

chemically compatible container with a secure screw-on cap.[8][9] Do not overfill the
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container.

Contaminated Labware: Double-bag all contaminated disposable items in clear plastic bags

to allow for visual inspection.[8]

3. Labeling of Hazardous Waste:

Immediately affix a "Danger – Hazardous Waste" label to any container used for collecting

PF-04979064 waste.[8][10]

The label must include the full chemical name ("PF-04979064"), the solvent used (if

applicable, e.g., "in DMSO"), and the approximate concentration and quantity.

4. Storage of Hazardous Waste:

Designate a specific, secure area within the laboratory for the storage of hazardous waste,

away from general lab traffic.[8]

All liquid waste containers must be placed in secondary containment, such as a plastic bin or

tub, to prevent spills.[6][10]

Segregate the PF-04979064 waste from incompatible materials.[6]

5. Disposal of Empty Containers:

To be considered non-hazardous, empty containers of PF-04979064 must be triple-rinsed.[9]

The first rinse should be with a suitable solvent (e.g., DMSO) capable of dissolving the

compound, and this rinsate must be collected as hazardous waste.[9]

Subsequent rinses can be with water, and this rinsate should also be collected as hazardous

waste.

After triple-rinsing and air-drying, the labels on the container must be defaced or removed

before disposal as regular solid waste.[6]

6. Arranging for Waste Pickup:
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Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[6]

Do not allow hazardous waste to accumulate in the laboratory.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of PF-04979064 and associated materials.
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Caption: Logical workflow for the safe disposal of PF-04979064 and related waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of PF-04979064, thereby protecting both themselves and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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